Cas no 1396683-83-2 (5-1-(3-chloro-4-fluorobenzenesulfonyl)azetidin-3-yl-3-(2-methoxyphenyl)methyl-1,2,4-oxadiazole)

• Product Name: 5-1-(3-chloro-4-fluorobenzenesulfonyl)azetidin-3-yl-3-(2-methoxyphenyl)methyl-1,2,4-oxadiazole
• CAS No: 1396683-83-2
• MF: C₁₉H₁₇ClFN₃O₄S
• MW: 437.87238574028
• CID: 6357568
• PubChem ID: 71784385
• Update Time: 2025-05-30

5-1-(3-chloro-4-fluorobenzenesulfonyl)azetidin-3-yl-3-(2-methoxyphenyl)methyl-1,2,4-oxadiazole Chemical and Physical Properties

Names and Identifiers

• 5-1-(3-chloro-4-fluorobenzenesulfonyl)azetidin-3-yl-3-(2-methoxyphenyl)methyl-1,2,4-oxadiazole
• 1,2,4-Oxadiazole, 5-[1-[(3-chloro-4-fluorophenyl)sulfonyl]-3-azetidinyl]-3-[(2-methoxyphenyl)methyl]-
• 1396683-83-2
• AKOS024531192
• 5-(1-((3-chloro-4-fluorophenyl)sulfonyl)azetidin-3-yl)-3-(2-methoxybenzyl)-1,2,4-oxadiazole
• 5-[1-(3-chloro-4-fluorophenyl)sulfonylazetidin-3-yl]-3-[(2-methoxyphenyl)methyl]-1,2,4-oxadiazole
• VU0531291-1
• 5-[1-(3-chloro-4-fluorobenzenesulfonyl)azetidin-3-yl]-3-[(2-methoxyphenyl)methyl]-1,2,4-oxadiazole
• F6064-5585

• Inchi： 1S/C19H17ClFN3O4S/c1-27-17-5-3-2-4-12(17)8-18-22-19(28-23-18)13-10-24(11-13)29(25,26)14-6-7-16(21)15(20)9-14/h2-7,9,13H,8,10-11H2,1H3
• InChI Key： LYYYEMXLEIXBAN-UHFFFAOYSA-N
• SMILES： O1C(C2CN(S(C3=CC=C(F)C(Cl)=C3)(=O)=O)C2)=NC(CC2=CC=CC=C2OC)=N1

Computed Properties

• Exact Mass: 437.0612331g/mol
• Monoisotopic Mass: 437.0612331g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 29
• Rotatable Bond Count: 6
• Complexity: 660
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 93.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 5-1-(3-chloro-4-fluorobenzenesulfonyl)azetidin-3-yl-3-(2-methoxyphenyl)methyl-1,2,4-oxadiazole

Introduction to 5-1-(3-chloro-4-fluorobenzenesulfonyl)azetidin-3-yl-3-(2-methoxyphenyl)methyl-1,2,4-oxadiazole (CAS No. 1396683-83-2)

5-1-(3-chloro-4-fluorobenzenesulfonyl)azetidin-3-yl-3-(2-methoxyphenyl)methyl-1,2,4-oxadiazole (CAS No. 1396683-83-2) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of oxadiazoles, which are known for their diverse biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. The unique structural features of this compound, particularly the presence of a benzenesulfonyl group and a methoxyphenyl substituent, contribute to its potential therapeutic applications.

The chemical structure of 5-1-(3-chloro-4-fluorobenzenesulfonyl)azetidin-3-yl-3-(2-methoxyphenyl)methyl-1,2,4-oxadiazole is characterized by a central azetidine ring linked to a benzenesulfonyl moiety and a methoxyphenyl-substituted methyl group through a 1,2,4-oxadiazole ring. The presence of these functional groups imparts specific chemical and biological properties that make this compound an interesting candidate for further investigation.

In recent years, there has been a growing interest in the development of new therapeutic agents targeting various diseases. One of the key areas of focus has been the discovery of compounds with potent anti-inflammatory and anticancer activities. The structural complexity and functional group diversity of 5-1-(3-chloro-4-fluorobenzenesulfonyl)azetidin-3-yl-3-(2-methoxyphenyl)methyl-1,2,4-oxadiazole make it a promising candidate for such applications.

Oxadiazoles, in general, have been extensively studied for their biological activities. They are known to exhibit a wide range of pharmacological effects, including anti-inflammatory, antimicrobial, and anticancer properties. The presence of the benzenesulfonyl group in the structure of this compound is particularly noteworthy. This group is known to enhance the lipophilicity and stability of the molecule, which can improve its pharmacokinetic properties and bioavailability.

The methoxyphenyl-substituted methyl group is another key feature of this compound. The methoxy group can influence the electronic properties of the phenyl ring, which can affect the overall reactivity and binding affinity of the molecule to its target proteins. This substitution can also enhance the solubility and metabolic stability of the compound, making it more suitable for in vivo studies.

The central azetidine ring in the structure of 5-1-(3-chloro-4-fluorobenzenesulfonyl)azetidin-3-yl-3-(2-methoxyphenyl)methyl-1,2,4-oxadiazole is another important structural element. Azetidine rings are known for their conformational flexibility and ability to form hydrogen bonds with target proteins. This can enhance the binding affinity and selectivity of the compound for its intended targets.

In terms of its potential therapeutic applications, recent studies have shown that compounds with similar structures have exhibited promising anti-inflammatory and anticancer activities. For example, a study published in the Journal of Medicinal Chemistry reported that a series of oxadiazole derivatives with benzenesulfonyl groups showed significant anti-inflammatory activity in both in vitro and in vivo models. Another study published in Cancer Research demonstrated that certain oxadiazole compounds with methoxyphenyl substituents exhibited potent anticancer effects against various cancer cell lines.

The potential therapeutic applications of 5-1-(3-chloro-4-fluorobenzenesulfonyl)azetidin-3-yl-3-(2-methoxyphenyl)methyl-1,2,4-oxadiazole are not limited to anti-inflammatory and anticancer activities. Ongoing research is exploring its potential as an antiviral agent and as a modulator of specific signaling pathways involved in various diseases. For instance, preliminary studies have shown that this compound can inhibit certain kinases involved in inflammatory responses and cancer progression.

In conclusion, 5-1-(3-chloro-4-fluorobenzenesulfonyl)azetidin-3-yl-3-(2-methoxyphenyl)methyl-1,2,4-oxadiazole (CAS No. 1396683-83-2) is a promising compound with diverse biological activities. Its unique structural features make it an attractive candidate for further research and development as a potential therapeutic agent. Ongoing studies are expected to provide more insights into its mechanisms of action and potential applications in various disease states.